Cas no 7252-85-9 (N-BENZYL-N-NICOTINOYLNICOTINAMIDE)

• Product Name: N-BENZYL-N-NICOTINOYLNICOTINAMIDE
• CAS No: 7252-85-9
• MF: C₁₉H₁₅N₃O₂
• MW: 317.341304063797
• CID: 826663
• PubChem ID: 81674
• Update Time: 2025-04-19

N-BENZYL-N-NICOTINOYLNICOTINAMIDE Chemical and Physical Properties

Names and Identifiers

• N-BENZYL-N-NICOTINOYLNICOTINAMIDE
• N-benzyl-N-(pyridine-3-carbonyl)pyridine-3-carboxamide
• benzyl-dinicotinoyl-amine
• N-Benzyl-dinicotinamid
• N-Benzyldinicotinoylamine
• DTXSID60222847
• SMR001559821
• CHEMBL1887050
• FT-0636406
• EINECS 230-671-7
• NS00037381
• SR-01000473559
• SCHEMBL9104852
• NSC73729
• NSC-73729
• SR-01000473559-1
• NSC 73729
• 7252-85-9
• HMS3094G11
• MLS002693880
• Oprea1_581469

• Inchi： 1S/C19H15N3O2/c23-18(16-8-4-10-20-12-16)22(14-15-6-2-1-3-7-15)19(24)17-9-5-11-21-13-17/h1-13H,14H2
• InChI Key： UVXQDNULVCVJKZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N(C(C1C=NC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.11600
• Monoisotopic Mass: 317.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.16000
• LogP: 2.95940